Cas no 60143-50-2 (ACETIC ACID, ISOCYANATO-, 1-METHYLETHYL ESTER)

• Product Name: ACETIC ACID, ISOCYANATO-, 1-METHYLETHYL ESTER
• CAS No: 60143-50-2
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 3346596
• PubChem ID: 28505671
• Update Time: 2025-04-21

ACETIC ACID, ISOCYANATO-, 1-METHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, ISOCYANATO-, 1-METHYLETHYL ESTER
• AKOS006304050
• SCHEMBL15137283
• DTXSID501254552
• 60143-50-2

• Inchi： 1S/C6H9NO3/c1-5(2)10-6(9)3-7-4-8/h5H,3H2,1-2H3
• InChI Key： KWNFHSIELNQHAL-UHFFFAOYSA-N
• SMILES： O(C(CN=C=O)=O)C(C)C

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives